Cas no 19842-85-4 (4,6,7-trifluoro-1-benzothiophene-2-carboxylic acid)

• Product Name: 4,6,7-trifluoro-1-benzothiophene-2-carboxylic acid
• CAS No: 19842-85-4
• MF: C₉H₃F₃O₂S
• MW: 232.179131746292
• CID: 1390119
• Update Time: 2024-08-16

4,6,7-trifluoro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6,7-trifluoro-1-benzothiophene-2-carboxylic acid
• 4,6,7-Trifluorobenzo[b]thiophene-2-carboxylic acid

• Inchi： 1S/C9H3F3O2S/c10-4-2-5(11)7(12)8-3(4)1-6(15-8)9(13)14/h1-2H,(H,13,14)
• InChI Key： JFYHCGQIHQTZDH-UHFFFAOYSA-N
• SMILES： C12=C(F)C(F)=CC(F)=C1C=C(C(O)=O)S2

Computed Properties

• Exact Mass: 231.98059
• Monoisotopic Mass: 231.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2

Experimental Properties

• Density: 1.68
• Boiling Point: 378.131°C at 760 mmHg
• Flash Point: 182.487°C
• Refractive Index: 1.634
• PSA: 37.3
• pka: 3.09±0.30(Predicted)